Cas no 2171146-25-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid
• CAS No: 2171146-25-9
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6398066
• PubChem ID: 165808785
• Update Time: 2025-10-24

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3-methylbutanoic acid
• EN300-1516412
• 2171146-25-9

• Inchi： 1S/C26H25N3O5/c1-15(2)22(25(31)32)29-24(30)23-21(12-7-13-27-23)28-26(33)34-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,15,20,22H,14H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t22-/m0/s1
• InChI Key： KXKASNDESXMYBX-QFIPXVFZSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid

Comprehensive Guide to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid (CAS 2171146-25-9)

The (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid (CAS 2171146-25-9) represents a sophisticated Fmoc-protected amino acid derivative that has gained significant attention in peptide synthesis and pharmaceutical research. This compound, with its complex molecular structure featuring both fluorenylmethyloxycarbonyl (Fmoc) protecting group and pyridine-2-carboxamide moiety, serves as a crucial building block in modern organic chemistry applications.

Recent advancements in peptide drug development have increased demand for specialized amino acid derivatives like 2171146-25-9. The compound's unique structural features make it particularly valuable for creating peptide-based therapeutics, which currently represent one of the fastest-growing segments in the pharmaceutical industry. Researchers frequently search for "Fmoc-protected amino acids suppliers" or "custom peptide synthesis building blocks," reflecting the commercial and scientific importance of such compounds.

The molecular architecture of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid demonstrates several noteworthy characteristics. The Fmoc protecting group provides excellent stability during peptide elongation while being readily removable under mild basic conditions. The pyridine-2-carboxamide component introduces potential hydrogen bonding sites, which can influence the secondary structure of resulting peptides. These features make this compound particularly valuable for developing peptide-based drug candidates with enhanced bioavailability.

In practical applications, CAS 2171146-25-9 serves multiple roles in peptide synthesis. As a non-natural amino acid derivative, it enables the introduction of structural modifications that can improve peptide stability against enzymatic degradation. Current research trends show growing interest in "modified amino acids for peptide drugs" and "Fmoc-protected unnatural amino acids," indicating the relevance of such compounds in addressing challenges in peptide therapeutics.

The synthesis and handling of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid require specialized knowledge in peptide chemistry. Proper storage conditions typically involve protection from moisture and maintenance at low temperatures to preserve the integrity of both the Fmoc group and the acid functionality. These handling requirements align with common search queries like "storage conditions for Fmoc-amino acids" and "handling sensitive peptide building blocks."

Market analysis reveals increasing demand for specialty amino acid derivatives like 2171146-25-9, particularly from pharmaceutical companies engaged in peptide-based drug discovery. The compound's ability to introduce structural diversity into peptide chains makes it valuable for creating libraries of modified peptides with potential therapeutic applications. Industry professionals often search for terms like "high purity Fmoc-amino acids" and "custom peptide synthesis reagents," reflecting the commercial significance of these materials.

Quality control aspects of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid typically involve advanced analytical techniques such as HPLC, mass spectrometry, and chiral analysis to ensure the compound meets stringent purity requirements for peptide synthesis applications. These quality considerations respond to frequent search queries about "analytical methods for amino acid derivatives" and "purity standards for peptide synthesis."

Future applications of CAS 2171146-25-9 may expand into emerging areas of bioconjugation chemistry and peptide materials science. The compound's structural features make it potentially useful for creating peptide-polymer hybrids or functionalized biomaterials, areas that have seen growing research interest recently. This potential aligns with increasing searches for "amino acids for biomaterials" and "peptide-based functional materials."

From a regulatory perspective, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid falls into the category of research chemicals rather than active pharmaceutical ingredients. Proper documentation and material safety data sheets are essential for compliance with laboratory safety standards, addressing common concerns reflected in searches for "safety data for Fmoc-amino acids" and "handling peptide synthesis reagents."

The commercial availability of 2171146-25-9 varies by supplier, with options ranging from small-scale research quantities to bulk amounts for industrial applications. Procurement specialists often search for terms like "reliable Fmoc-amino acid suppliers" and "bulk peptide synthesis reagents," indicating the importance of supply chain considerations for such specialized chemicals.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid (CAS 2171146-25-9) represents a valuable tool in modern peptide chemistry and pharmaceutical research. Its unique structural features and versatile applications in peptide synthesis make it an important compound for researchers developing next-generation peptide therapeutics and functional biomaterials. As the field of peptide-based drugs continues to expand, demand for specialized amino acid building blocks like this compound will likely increase, driving further innovation in synthetic methodologies and applications.